[(4aS,7aR)-6,6-dioxo-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazin-4-yl]-[1-(2-methoxyphenyl)pyrazol-4-yl]methanone

• IUPAC Name: [(4aS,7aR)-6,6-dioxo-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazin-4-yl]-[1-(2-methoxyphenyl)pyrazol-4-yl]methanone
• InChI: InChI=1S/C17H20N4O4S/c1-25-16-5-3-2-4-14(16)21-9-12(8-19-21)17(22)20-7-6-18-13-10-26(23,24)11-15(13)20/h2-5,8-9,13,15,18H,6-7,10-11H2,1H3/t13-,15+/m0/s1
• InChI Key: JTBANHVVRDTUND-DZGCQCFKSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C=C(C=N2)C(=O)N3CCNC4C3CS(=O)(=O)C4
• Isomeric SMILES: COC1=CC=CC=C1N2C=C(C=N2)C(=O)N3CCN[C@@H]4[C@H]3CS(=O)(=O)C4
• Molecular Formula: C17H20N4O4S
• Molecular Weight: 376.4 g/mol

Description

[(4aS,7aR)-6,6-dioxo-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazin-4-yl]-[1-(2-methoxyphenyl)pyrazol-4-yl]methanone is a complex organic compound with a unique structure that combines a thienopyrazine core with a methoxyphenyl-pyrazole moiety

Preparation Methods

The synthesis of [(4aS,7aR)-6,6-dioxo-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazin-4-yl]-[1-(2-methoxyphenyl)pyrazol-4-yl]methanone involves multiple steps, starting from readily available starting materials. The synthetic route typically includes the formation of the thienopyrazine core followed by the introduction of the methoxyphenyl-pyrazole moiety. Reaction conditions often involve the use of specific catalysts and solvents to ensure high yield and purity of the final product. Industrial production methods may involve optimization of these steps to scale up the synthesis while maintaining efficiency and cost-effectiveness .

Chemical Reactions Analysis

[(4aS,7aR)-6,6-dioxo-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazin-4-yl]-[1-(2-methoxyphenyl)pyrazol-4-yl]methanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, particularly at the methoxyphenyl-pyrazole moiety, to introduce different substituents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

[(4aS,7aR)-6,6-dioxo-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazin-4-yl]-[1-(2-methoxyphenyl)pyrazol-4-yl]methanone has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of [(4aS,7aR)-6,6-dioxo-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazin-4-yl]-[1-(2-methoxyphenyl)pyrazol-4-yl]methanone involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

[(4aS,7aR)-6,6-dioxo-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazin-4-yl]-[1-(2-methoxyphenyl)pyrazol-4-yl]methanone can be compared with other similar compounds, such as:

Thienopyrazine derivatives: These compounds share the thienopyrazine core and may have similar chemical and biological properties.

Methoxyphenyl-pyrazole derivatives: Compounds with this moiety may exhibit similar reactivity and potential applications. The uniqueness of this compound lies in its combined structure, which may confer distinct properties and applications compared to its individual components.